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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of PC Biotin-PEG3-azide, a versatile reagent
for bioconjugation. It details the molecule's core features, provides structured data on its
properties, and outlines detailed experimental protocols for its use in labeling, enrichment, and
release of biomolecules.

Core Features of PC Biotin-PEG3-Azide

PC Biotin-PEG3-azide is a multifunctional linker designed for advanced bioconjugation
applications, particularly within proteomics and drug discovery. Its structure incorporates four
key functional elements: a photocleavable (PC) linker, a biotin handle, a tri-polyethylene glycol
(PEG3) spacer, and a terminal azide group.[1] This combination of features enables the
specific labeling, capture, and controlled release of target biomolecules.

o Photocleavable Linker: At the heart of this reagent is a photocleavable linker that can be
cleaved upon exposure to near-UV light (typically around 365 nm).[2][3][4] This allows for the
gentle and reagent-free release of captured biomolecules from streptavidin supports,
overcoming the harsh elution methods often required due to the strong biotin-streptavidin
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interaction.[4][5] Upon cleavage, a small molecular fragment remains on the labeled protein.

[4]15]

 Biotin Moiety: The biotin component provides a high-affinity binding handle for streptavidin
and its analogues (like avidin and neutravidin), forming one of the strongest known non-
covalent biological interactions.[1] This enables highly efficient enrichment and isolation of
biotinylated molecules from complex mixtures, such as cell lysates.[6]

o PEGS3 Spacer: A hydrophilic PEG3 spacer arm enhances the aqueous solubility of the
reagent and the resulting bioconjugate.[3] It also provides flexibility and reduces steric
hindrance, improving the accessibility of the biotin tag for binding to streptavidin.[1]

o Azide Group: The terminal azide group facilitates covalent attachment to alkyne-containing
molecules via the highly efficient and bioorthogonal copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC), a cornerstone of "click chemistry".[1][7] This reaction is highly
specific and can be performed in complex biological samples with minimal side reactions.

Data Presentation: Properties of PC Biotin-PEG3-
Azide

Quantitative data for PC Biotin-PEG3-azide is summarized in the tables below for easy
reference and comparison.

Property Value Reference
Molecular Formula C35H55N9012S [5]
Molecular Weight 825.37 g/mol [5]

Purity >95% [3]
Appearance White to off-white solid N/A
Solubility Soluble in DMSO, DMF N/A
Storage Conditions -20°C, protect from light [4]
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Photocleavage Properties Value Reference

Recommended Wavelength ~365 nm [2][3]

) Near-UV, low-intensity lamp
Recommended Light Source [2][3]
(e.g., 1-5 mW/cm?)

Molecular Weight of Remnant
100.7 Da [4][5]
Fragment

Experimental Protocols

The following sections provide detailed methodologies for the key experimental steps involving
PC Biotin-PEG3-azide, from labeling to release.

Labeling of Alkyne-Modified Proteins via Copper-
Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

This protocol describes the labeling of a protein that has been metabolically or chemically
modified to contain an alkyne group.

Materials:

Alkyne-modified protein sample in a suitable buffer (e.g., PBS)

PC Biotin-PEG3-azide

Copper(ll) sulfate (CuS0O4)

Copper-chelating ligand (e.g., THPTA or TBTA)

Reducing agent (e.g., Sodium Ascorbate or TCEP)

DMSO or DMF for dissolving the azide reagent

Protocol:

» Prepare Stock Solutions:
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Dissolve PC Biotin-PEG3-azide in DMSO to a stock concentration of 10 mM.

[e]

o

Prepare a 50 mM stock solution of CuSO4 in water.

[¢]

Prepare a 50 mM stock solution of the copper ligand in water or DMSO/t-butanol.

[¢]

Prepare a fresh 500 mM stock solution of sodium ascorbate in water.

o Reaction Setup:

o In a microcentrifuge tube, add the alkyne-modified protein to the desired final
concentration in your reaction buffer.

o Add the PC Biotin-PEG3-azide stock solution to a final concentration of 100-200 puM.
o Add the copper ligand to a final concentration of 500 pM.
o Add the CuSO4 stock solution to a final concentration of 100 puM.
o Vortex the mixture gently.
* Initiate the Reaction:

o Add the freshly prepared sodium ascorbate solution to a final concentration of 2.5 mM to
initiate the click reaction.

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.
¢ Reaction Quench (Optional but Recommended):

o The reaction can be stopped by adding EDTA to a final concentration of 10 mM to chelate
the copper catalyst.

Affinity Purification of Biotinylated Proteins

This protocol outlines the enrichment of biotinylated proteins using streptavidin-conjugated
magnetic beads.

Materials:
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» Biotinylated protein sample from the previous step
o Streptavidin-conjugated magnetic beads

o Wash Buffer 1 (e.g., PBS with 0.1% SDS)

o Wash Buffer 2 (e.g., PBS with 1 M NaCl)

e Wash Buffer 3 (e.g., PBS)

e Magnetic rack

Protocol:

o Bead Preparation:

[e]

Resuspend the streptavidin magnetic beads in their storage buffer.

o

Transfer the desired amount of bead slurry to a new tube.

[¢]

Place the tube on a magnetic rack to capture the beads and discard the supernatant.

Wash the beads three times with Wash Buffer 3.

o

» Binding of Biotinylated Protein:

o Add the biotinylated protein sample to the washed beads.

o Incubate for 1-2 hours at room temperature with gentle rotation to allow for binding.
e Washing:

o Place the tube on the magnetic rack and discard the supernatant.

o Wash the beads sequentially with Wash Buffer 1, Wash Buffer 2, and finally with Wash
Buffer 3. Perform each wash for 5 minutes with gentle rotation. This stringent washing
helps to remove non-specifically bound proteins.
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Photocleavage and Elution of Captured Proteins

This protocol describes the release of the captured protein from the streptavidin beads using
UV light.

Materials:

» Beads with bound biotinylated protein

e Photocleavage Buffer (e.g., 50 mM Tris, pH 7.5)
e UV lamp with an emission peak at ~365 nm
Protocol:

» Preparation for Cleavage:

o After the final wash, resuspend the beads in an appropriate volume of Photocleavage
Buffer.

e UV Irradiation:
o Place the tube with the bead suspension under the UV lamp.

o Irradiate the sample for 15-30 minutes at 4°C. The optimal irradiation time may need to be
determined empirically.

e Elution:
o Place the tube on the magnetic rack to pellet the beads.
o Carefully collect the supernatant, which now contains the released protein.

o The eluted protein is now ready for downstream applications such as SDS-PAGE, Western
blotting, or mass spectrometry.

Mandatory Visualization
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The following diagrams illustrate the key processes involved in the use of PC Biotin-PEG3-
azide.
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Caption: Experimental workflow for PC Biotin-PEG3-azide bioconjugation.
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Caption: Structure-function relationship of PC Biotin-PEG3-azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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